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Compound of Interest

Compound Name: Ethyl isonicotinate

cat. No.: B042127

An In-depth Technical Guide to Ethyl Isonicotinate

For researchers, scientists, and drug development professionals, ethyl isonicotinate is a
pivotal chemical intermediate. This guide provides core technical data, detailed experimental
protocols for its synthesis, and a visual representation of the synthesis process.

Core Molecular Data

Ethyl isonicotinate, also known as ethyl pyridine-4-carboxylate, is a pyridine derivative widely
used in the synthesis of pharmaceuticals and other biologically active compounds.[1][2][3] Its
fundamental molecular properties are summarized below.
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Property Value Source
Molecular Formula CsHsNO2 [11[4115]
Molecular Weight 151.16 g/mol [1][4]
CAS Number 1570-45-2 [4][5]
IUPAC Name ethyl pyridine-4-carboxylate [1]
Appearance C.:Ieér, colorless to light brown 3]
liquid

Density 1.009 g/mL at 25 °C [4]
Boiling Point 92 °C at 8 mmHg [4]
Melting Point 23 °C [4]

Experimental Protocols: Synthesis of Ethyl

Isonicotinate

The synthesis of ethyl isonicotinate is most commonly achieved through the esterification of

isonicotinic acid with ethanol.[3] Various methods exist, differing in catalysts and reaction

conditions. Below are detailed protocols for two common synthesis procedures.

Protocol 1: Synthesis via Thionyl Chloride

This method involves the conversion of isonicotinic acid to its acid chloride, followed by

esterification with ethanol.

Materials:

e Isonicotinic acid (123 g)

e Toluene (750 ml)

e Thionyl chloride (131 g)

¢ Dimethylformamide (1 ml)
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Absolute ethanol (80 ml)

Sodium bicarbonate (90 g)

Anhydrous magnesium sulfate

Ether

Ice bath

Procedure:

A suspension of isonicotinic acid in toluene is stirred while thionyl chloride and
dimethylformamide are added.[6]

The mixture is heated to 100°C for 90 minutes.[6]

After cooling to 90°C, absolute ethanol is added dropwise.[6]

The temperature is raised back to 100°C for another 90 minutes and then chilled in an ice
bath.[6]

The resulting precipitate, ethyl isonicotinate hydrochloride, is collected and washed with
ether.[6]

The hydrochloride salt is dissolved in cold water and covered with ether in an ice bath.[6]

Sodium bicarbonate is added carefully to the stirred mixture to neutralize the acid and
liberate the ethyl isonicotinate base.[6]

The ether layer is separated, and the aqueous phase is extracted twice more with ether.[6]

The combined ether extracts are dried over anhydrous magnesium sulfate and concentrated
under vacuum to yield ethyl isonicotinate.[6]

Protocol 2: Microwave-Assisted Synthesis

This protocol utilizes microwave irradiation to accelerate the esterification process, using

activated carbon as a catalyst.
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Materials:

Isonicotinic acid (0.8 mol)
Absolute ethanol (0.64 mol)

Activated powdered activated carbon (2.0 g) (pre-soaked in p-toluenesulfonic acid solution)

[21[7]
Toluene
Saturated aqueous solution of Sodium Carbonate (Na2COs)

Chloroform

Procedure:

Isonicotinic acid, absolute ethanol, activated carbon catalyst, and toluene are added to a
three-necked flask.[7]

The mixture is subjected to microwave irradiation for 10 minutes at 130°C (200 W power).[2]

[7]

After the reaction, the solution is neutralized to pH 7 with a saturated aqueous solution of
Naz2COs.[7]

The organic layer is separated, and the aqueous phase is extracted with chloroform.[7]
The organic layers are combined, and the chloroform is removed by distillation.[7]

The final product, ethyl isonicotinate, is obtained by distillation under reduced pressure.[7]

Synthesis Workflow

The general process for synthesizing ethyl isonicotinate from isonicotinic acid can be

visualized as a multi-step chemical transformation. The following diagram illustrates the logical

workflow from starting materials to the final purified product.
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Starting Materials:
Isonicotinic Acid & Ethanol

Esterification Reaction

(e.g., with Acid Catalyst or SOCI2)

Neutralization / Workup
(e.g., with NaHCOs or Na2COs)

Solvent Extraction

(e.g., with Ether or Chloroform)

Drying of Organic Phase
(e.g., with MgSOa)

Purification
(Vacuum Distillation)
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Caption: Logical workflow for the synthesis of ethyl isonicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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